Cas no 19649-68-4 (Propanenitrile,3-[[4-[2-(2-chloro-4-nitrophenyl)diazenyl]phenyl](2-phenylethyl)amino]-)

• Product Name: Propanenitrile,3-[[4-[2-(2-chloro-4-nitrophenyl)diazenyl]phenyl](2-phenylethyl)amino]-
• CAS No: 19649-68-4
• MF: C₂₃H₂₀ClN₅O₂
• MW: 433.890203475952
• CID: 203150
• PubChem ID: 88178
• Update Time: 2025-04-19

Propanenitrile,3-[[4-[2-(2-chloro-4-nitrophenyl)diazenyl]phenyl](2-phenylethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[[4-[2-(2-chloro-4-nitrophenyl)diazenyl]phenyl](2-phenylethyl)amino]-
• 3-[4-[(2-chloro-4-nitrophenyl)diazenyl]-N-(2-phenylethyl)anilino]propanenitrile
• 3-[p-[(2-chloro-4-nitrophenyl)azo]-N-phenethylanilino]propiononitrile
• 3-(p-((2-Chloro-4-nitrophenyl)azo)-N-phenethylanilino)propiononitrile
• 3-[{4-[(E)-(2-chloro-4-nitrophenyl)diazenyl]phenyl}(2-phenylethyl)amino]propanenitrile
• Propanenitrile, 3-((4-((2-chloro-4-nitrophenyl)azo)phenyl)(2-phenylethyl)amino)-
• Propanenitrile, 3-((4-(2-(2-chloro-4-nitrophenyl)diazenyl)phenyl)(2-phenylethyl)amino)-
• Einecs 243-202-6
• 2-Chloro-4-nitro-4'-[N-(2-cyanoethyl)-N-phenethylamino]azobenzene
• 4-((2-CHLORO-4-NITROPHENYL)AZO)-N-(2-CYANOETHYL)-N-PHENETHYLANILINE
• 3-[[4-[(2-chloro-4-nitrophenyl)azo]phenyl](2-phenylethyl)amino]-Propanenitrile
• propanenitrile, 3-[[4-[(2-chloro-4-nitrophenyl)azo]phenyl](2-phenylethyl)amino]
• DTXSID2066511
• NS00020163
• Propanenitrile, 3-[[4-[(2-chloro-4-nitrophenyl)azo]phenyl](2-phenylethyl)amino]-
• 19649-68-4

• Inchi： 1S/C23H20ClN5O2/c24-22-17-21(29(30)31)11-12-23(22)27-26-19-7-9-20(10-8-19)28(15-4-14-25)16-13-18-5-2-1-3-6-18/h1-3,5-12,17H,4,13,15-16H2/b27-26+
• InChI Key： VIVXNXDTARWBMT-CYYJNZCTSA-N
• SMILES： ClC1C=C(C=CC=1/N=N/C1C=CC(=CC=1)N(CCC#N)CCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 433.1308
• Monoisotopic Mass: 433.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 94.89